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Compound of Interest

Compound Name: Ethyl 5-oxohexanoate

Cat. No.: B130351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of

ethyl 5-oxohexanoate (CAS RN: 13984-57-1). This document includes a summary of its key

physicochemical properties, detailed experimental protocols for the determination of boiling

point and density, and a logical workflow for the characterization of liquid samples.

Physicochemical Properties of Ethyl 5-
Oxohexanoate
Ethyl 5-oxohexanoate, also known as ethyl 4-acetylbutyrate, is a keto-ester with applications

in various chemical syntheses.[1][2][3][4][5] A summary of its key physical and chemical

properties is presented in the table below for easy reference.
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Property Value Source(s)

Boiling Point 222.1 ± 13.0 °C at 760 mmHg [1]

221-222 °C (literature) [2][6]

222 °C [7]

65 °C at 0.76 mmHg [8]

Density 1.0 ± 0.1 g/cm³ [1]

0.989 g/mL at 25 °C (literature) [2][6]

0.989 g/mL [8]

Specific Gravity 1.00 (20/20 °C) [7]

Molecular Formula C₈H₁₄O₃ [1][2][3][9]

Molecular Weight 158.195 g/mol [1]

158.20 g/mol [9]

158.19 g/mol [2][4]

CAS Registry Number 13984-57-1 [1][2][3][4][5][7][8][9][10]

Synonyms
Ethyl 4-acetylbutyrate, 5-

Oxohexanoic acid ethyl ester
[1][2][3][4][5]

Experimental Protocols
The following sections detail standardized methodologies for the determination of boiling point

and density, applicable to liquid compounds such as ethyl 5-oxohexanoate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[11] The OECD Test Guideline 103 outlines several methods for this determination.[2]

[7][12] A commonly used and practical method is the Siwoloboff method, which can be

performed with a small amount of substance.

Principle of the Siwoloboff Method: A sample is heated in a small tube, which contains an

inverted, sealed-end capillary tube. As the temperature rises, air trapped in the capillary tube
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expands and escapes as bubbles. When the heating is stopped, the liquid will be drawn into

the capillary tube at the moment the vapor pressure of the substance equals the external

atmospheric pressure. The temperature at which this occurs is the boiling point.

Apparatus:

Heating bath (e.g., Thiele tube with paraffin oil)[13]

Thermometer with appropriate range

Sample tube (e.g., melting point tube)

Capillary tube, sealed at one end

Means of heating (e.g., Bunsen burner or hot plate)[14]

Procedure:

A small amount of the liquid sample (approximately half-full) is introduced into the sample

tube.[13]

The capillary tube, with its sealed end uppermost, is placed inside the sample tube.

The sample tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in the heating bath.

The bath is heated gently and continuously.

A steady stream of bubbles will emerge from the open end of the capillary tube as the boiling

point is approached and exceeded.

The heating is discontinued, and the bath is allowed to cool slowly with stirring.

The temperature at which the stream of bubbles ceases and the liquid just begins to enter

the capillary tube is recorded as the boiling point.
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The barometric pressure should also be recorded to allow for correction to standard pressure

if necessary.[11]

The density of a substance is its mass per unit of volume. The OECD Test Guideline 109 and

various ASTM standards (e.g., ASTM D1298, ASTM D4052) describe methods for determining

the density of liquids.[1][4][8][10][15][16][17][18][19][20] The oscillating densitometer method is

a modern and precise technique.

Principle of the Oscillating Densitometer Method: An oscillating U-shaped tube is filled with the

liquid sample. The density of the liquid is determined from the change in the resonant

frequency of the U-tube when it is filled with the sample compared to its frequency when filled

with a reference substance of known density (e.g., air and water).[3][6]

Apparatus:

Digital density meter with an oscillating U-tube

Thermostatic control for the measuring cell

Syringes for sample injection

Procedure:

The instrument is calibrated using two substances of known density, typically dry air and

deionized water.

The temperature of the measuring cell is set to the desired value (e.g., 25 °C) and allowed to

stabilize.

A small volume of the liquid sample is carefully injected into the clean, dry U-tube, ensuring

no air bubbles are present.[9]

The instrument measures the oscillation period of the U-tube containing the sample.

The density is automatically calculated by the instrument's software based on the calibration

data and the measured oscillation period.

The measurement is typically repeated to ensure reproducibility.
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Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a generalized workflow for the determination and verification

of the physical properties of a liquid chemical sample.

Sample Handling and Preparation

Property Determination

Data Analysis and Documentation

Receive Liquid Sample

Verify Sample Purity (e.g., GC, NMR)

Determine Boiling Point (e.g., OECD 103)

Proceed if pure

Determine Density (e.g., OECD 109)

Proceed if pure

Record Experimental Values and Conditions

Compare with Literature Data

Final Report Generation

Click to download full resolution via product page
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Caption: Workflow for the Characterization of a Liquid Sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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